Cas no 94035-78-6 (Methyl hexadeca-6,9,12,15-tetraenoate)

• Product Name: Methyl hexadeca-6,9,12,15-tetraenoate
• CAS No: 94035-78-6
• MF: C₁₇H₂₆O₂
• MW: 262.387145519257
• CID: 752430
• PubChem ID: 71330201
• Update Time: 2025-10-28

Methyl hexadeca-6,9,12,15-tetraenoate Chemical and Physical Properties

Names and Identifiers

• 6,9,12,15-Hexadecatetraenoic acid, methyl ester, (Z,Z,Z)-
• methyl hexadeca-6,9,12,15-tetraenoate
• DTXSID20758935
• 94035-78-6
• Methyl hexadeca-6,9,12,15-tetraenoate

• Inchi： 1S/C17H26O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17(18)19-2/h3,5-6,8-9,11-12H,1,4,7,10,13-16H2,2H3
• InChI Key： FHWDNFIEIFBMRH-UHFFFAOYSA-N
• SMILES： O(C)C(CCCCC=CCC=CCC=CCC=C)=O

Computed Properties

• Exact Mass: 262.193280068g/mol
• Monoisotopic Mass: 262.193280068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 12
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 3
• Topological Polar Surface Area: 26.3
• XLogP3: 4.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid methyl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Fatty acid methyl esters

Additional information on Methyl hexadeca-6,9,12,15-tetraenoate

Introduction to Methyl Hexadeca-6,9,12,15-Tetraenoate (CAS No. 94035-78-6)

Methyl hexadeca-6,9,12,15-tetraenoate (CAS No. 94035-78-6) is a fatty acid methyl ester with a unique structure that has garnered significant attention in recent years due to its potential applications in various industries. This compound is characterized by its tetraenoic acid backbone, which consists of four double bonds located at positions 6, 9, 12, and 15 on the carbon chain. The presence of these double bonds imparts distinctive chemical and physical properties to the molecule, making it a subject of interest in both academic and industrial research.

The chemical structure of methyl hexadeca-6,9,12,15-tetraenoate is defined by its long carbon chain and the conjugated double bonds that contribute to its polyunsaturated fatty acid (PUFA) nature. This structure not only influences its physical properties but also plays a crucial role in determining its biological activity and functional applications. Recent studies have highlighted the potential of this compound in areas such as nutraceuticals, cosmeceuticals, and pharmaceuticals, where PUFA derivatives are increasingly sought after for their health-promoting properties.

One of the most notable aspects of methyl hexadeca-6,9,12,15-tetraenoate is its ability to act as a precursor for other bioactive compounds. For instance, it can be converted into docosahexaenoic acid (DHA) through elongation and desaturation processes in the human body. DHA is a well-known omega-3 fatty acid that plays a critical role in brain function and development. This connection has led researchers to explore the potential of methyl hexadeca-6,9,12,15-tetraenoate as a dietary supplement or functional food ingredient to enhance DHA levels in the body.

In addition to its role in human health, methyl hexadeca-6,9,12,15-tetraenoate has also been investigated for its applications in the cosmetics industry. Its ability to penetrate the skin and exert anti-inflammatory and antioxidant effects makes it a promising ingredient for skincare products targeting aging and oxidative stress-related conditions. Recent advancements in nanotechnology have further enhanced its delivery systems, ensuring better bioavailability and efficacy when applied topically.

The synthesis of methyl hexadeca-6,9,12,15-tetraenoate typically involves either enzymatic or chemical methods. Enzymatic approaches often utilize lipases or other biocatalysts to facilitate the esterification process from the corresponding free fatty acid. On the other hand, chemical methods may employ acid-catalyzed esterification or transesterification reactions with methanol as the alcohol component. Both methods have their advantages and challenges; however, enzymatic routes are increasingly favored due to their high selectivity and environmental friendliness.

Recent research has also focused on understanding the stability of methyl hexadeca-6,9,12,tetraenoate under various storage conditions. Studies have shown that factors such as temperature, light exposure, and oxygen levels significantly impact its oxidative stability. To address these challenges